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Compound of Interest

Compound Name: 4-(Phenylsulfonyl)morpholine

Cat. No.: B1295087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Phenylsulfonyl)morpholine is an organic compound belonging to the sulfonamide class,

featuring a morpholine ring attached to a phenylsulfonyl group.[1][2] Its unique structural

characteristics have garnered significant interest in medicinal chemistry and organic synthesis.

[1] This molecule serves as a versatile building block for more complex structures and has

been investigated for a range of biological activities, making it a compound of interest in drug

discovery and development.[1]

Chemical and Physical Properties
The fundamental physicochemical properties of 4-(Phenylsulfonyl)morpholine are

summarized in the table below, providing a quantitative overview of its key characteristics.
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Property Value Source

CAS Number 5033-21-6 [1][3][4]

IUPAC Name 4-(benzenesulfonyl)morpholine [1]

Molecular Formula C₁₀H₁₃NO₃S [1][3]

Molecular Weight 227.28 g/mol [1][3]

Solubility

Poorly soluble in water; soluble

in organic solvents and polar

aprotic media.

[1]

Octanol-Water Partition

Coefficient (LogP)
1.07 [1]

Synthesis and Manufacturing
The primary and most widely used method for synthesizing 4-(Phenylsulfonyl)morpholine is

the sulfonylation of morpholine.[1]

General Reaction Scheme
This reaction involves the nucleophilic substitution of morpholine on phenylsulfonyl chloride,

typically in the presence of a base like triethylamine to neutralize the hydrochloric acid

byproduct. The reaction is generally conducted under mild conditions.[1]
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Caption: General reaction scheme for the synthesis of 4-(Phenylsulfonyl)morpholine.

Experimental Protocol: Laboratory Scale Synthesis
While specific laboratory-scale protocols can vary, a general procedure based on the

sulfonylation reaction is as follows:

Dissolution of Reactants: Morpholine is dissolved in a suitable aprotic solvent, such as

dichloromethane (DCM) or tetrahydrofuran (THF), in a reaction vessel.

Addition of Base: A base, typically triethylamine, is added to the solution to act as an acid

scavenger.

Addition of Sulfonylating Agent: Phenylsulfonyl chloride, dissolved in the same solvent, is

added dropwise to the morpholine solution, usually at a controlled temperature (e.g., 0 °C to

room temperature) to manage the exothermic reaction.

Reaction Monitoring: The reaction progress is monitored using techniques like Thin Layer

Chromatography (TLC) until the starting materials are consumed.
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Workup and Purification: Upon completion, the reaction mixture is typically washed with an

aqueous acid solution (e.g., 10% HCl) to remove excess base and morpholine.[5] The

organic layer is then separated, dried over an anhydrous salt (e.g., Na₂SO₄), and the solvent

is removed under reduced pressure. The resulting crude product can be further purified by

recrystallization or column chromatography to yield pure 4-(Phenylsulfonyl)morpholine.

Industrial Scale Synthesis
For larger-scale production, continuous flow reactors are increasingly employed.[1] This

technology offers advantages over traditional batch processes, including enhanced safety,

improved heat and mass transfer, and potentially higher yields and purity.[1]

Chemical Reactivity
4-(Phenylsulfonyl)morpholine can undergo several chemical transformations:

Oxidation: The phenylsulfonyl group can be oxidized to form sulfone derivatives using

oxidizing agents like hydrogen peroxide.[1]

Reduction: The compound can be reduced to yield sulfoxide derivatives with reducing agents

such as sodium borohydride.[1]

Substitution: The morpholine ring can participate in nucleophilic substitution reactions under

basic conditions, allowing for the introduction of various functional groups.[1]

Biological Activity and Applications in Drug
Development
4-(Phenylsulfonyl)morpholine has demonstrated a range of biological activities, making it a

valuable scaffold in drug discovery.

Anticancer Potential
This compound has been investigated for its potential therapeutic effects against cancer.[1]

Research suggests it may be a promising candidate for treating conditions like triple-negative

breast cancer (TNBC).[1][5]
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A study focused on novel derivatives of 4-(phenylsulfonyl)morpholine identified a lead

compound, GL24, which exhibited a potent inhibitory effect on the growth of TNBC cells (MDA-

MB-231) with a half-maximal inhibitory concentration (IC₅₀) of 0.90 µM.[6] Transcriptomic

analysis revealed that GL24 induces multiple endoplasmic reticulum (ER) stress-dependent

tumor-suppressive signals.[6] These pathways ultimately lead to cell-cycle arrest and

apoptosis.[6]
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Caption: Proposed mechanism of action for a 4-(phenylsulfonyl)morpholine derivative in

TNBC.

Modulation of Antibiotic Activity
4-(Phenylsulfonyl)morpholine has been shown to modulate the activity of certain antibiotics

against multidrug-resistant bacteria.[2] While it does not possess significant intrinsic

antimicrobial activity (MIC ≥1024 μg/mL), it can enhance the efficacy of aminoglycosides like
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amikacin and gentamicin against Gram-negative strains.[2] For instance, in combination with

amikacin, it reduced the MIC against a resistant Pseudomonas aeruginosa strain from 312.5 to

39.06 μg/mL.[2] This suggests its potential as an adjuvant in antibiotic therapy to combat

bacterial resistance.[2]

Enzyme Inhibition
Studies have indicated that 4-(Phenylsulfonyl)morpholine can inhibit certain enzymes, such

as tyrosinase and aldose reductase.[1] This inhibitory activity is crucial for understanding its

pharmacological potential and exploring further therapeutic applications.[1]

Other Applications
Beyond its biological activities, 4-(Phenylsulfonyl)morpholine is utilized as:

A building block in organic synthesis for creating more complex molecules.[1]

An intermediate in the synthesis of specialty chemicals.[1]

Safety and Handling
Specific safety data for 4-(Phenylsulfonyl)morpholine is not extensively detailed in the

provided search results. However, based on safety data for structurally related sulfonyl

morpholine compounds, the following precautions are advised:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7][8][9]

Handling: Use in a well-ventilated area or under a chemical fume hood.[7][8] Avoid breathing

dust and contact with skin and eyes.[7][8][9] Wash hands thoroughly after handling.[8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8][9]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes.[7][8] If on skin, wash off with plenty of water. If swallowed, rinse mouth and do NOT

induce vomiting; seek immediate medical attention.[7][8]

Conclusion
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4-(Phenylsulfonyl)morpholine is a compound with significant potential, bridging the fields of

organic synthesis and medicinal chemistry. Its straightforward synthesis, coupled with its

diverse biological activities, particularly in anticancer research and as an antibiotic modulator,

makes it a valuable molecule for further investigation. As research continues, particularly into

its derivatives and their mechanisms of action, 4-(Phenylsulfonyl)morpholine is poised to

remain a relevant scaffold in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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